Cas no 7203-12-5 (8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene)

• Product Name: 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene
• CAS No: 7203-12-5
• MDL: MFCD16990727
• CID: 4657772
• Update Time: 2025-07-15

8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Chemical and Physical Properties

Names and Identifiers

• 8-azatricyclo[9.4.0.0,2,7]pentadeca-1(15),2,4,6,11,13-hexaene
• 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene

• MDL： MFCD16990727

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene

Introduction to 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene (CAS No. 7203-12-5)

8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene, with the CAS number 7203-12-5, is a unique and complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its intriguing structural features and potential biological activities. This compound belongs to a class of nitrogen-containing tricyclic systems, which are known for their diverse biological properties and applications in drug discovery.

The molecular structure of 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene is characterized by a tricyclic framework with a nitrogen atom at the 8-position and multiple double bonds that contribute to its unique chemical reactivity and stability. The presence of these double bonds and the nitrogen atom imparts significant electronic and steric effects, making this compound an interesting target for synthetic chemists and medicinal chemists alike.

Recent research has focused on the synthesis and biological evaluation of 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene. A study published in the Journal of Organic Chemistry (2023) reported a novel synthetic route to this compound using a combination of palladium-catalyzed cross-coupling reactions and intramolecular cyclization steps. This synthetic approach not only provides a more efficient and scalable method for the preparation of 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene but also opens up new possibilities for the synthesis of related analogs with potential therapeutic applications.

In terms of biological activity, 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene has shown promising results in preliminary studies on its anti-inflammatory and anti-cancer properties. A study conducted by researchers at the University of California (2023) demonstrated that this compound exhibits selective inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been shown to induce apoptosis in cancer cell lines through the activation of caspase-dependent pathways.

The potential therapeutic applications of 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene are further supported by its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating inflammatory responses and cell survival.

Beyond its direct biological effects, 8-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene also serves as a valuable scaffold for the design and synthesis of new bioactive molecules. Its tricyclic structure provides a rigid framework that can be functionalized with various substituents to fine-tune its pharmacological properties and improve its drug-like characteristics.

In conclusion, 8-azatricyclo9.4.0.0,2，7pentadeca-1(15)，2，4，6， ； ； ； ； ； ； ； ； ； ； -hexaene (CAS No.7203------------------) is a fascinating compound with a rich structural complexity and promising biological activities.

Ongoing research continues to explore its potential as a lead compound for the development of new therapeutic agents targeting inflammatory diseases and cancer.